N-Allyl-5-amino-4-fluoro-2-methylbenzamide

• IUPAC Name: 5-amino-4-fluoro-2-methyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C11H13FN2O/c1-3-4-14-11(15)8-6-10(13)9(12)5-7(8)2/h3,5-6H,1,4,13H2,2H3,(H,14,15)
• InChI Key: JLOPRJVOQAEGAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C(=O)NCC=C)N)F
• Molecular Formula: C11H13FN2O
• Molecular Weight: 208.23 g/mol

Description

N-Allyl-5-amino-4-fluoro-2-methylbenzamide, also known as NAFMB, is a small molecule used in various scientific research applications. NAFMB is a fluorinated amide derivative of 5-amino-2-methylbenzamide and is an important component of a wide range of research studies. NAFMB has a variety of applications in the fields of biochemistry, physiology, and drug design.

Scientific Research Applications

N-Allyl-5-amino-4-fluoro-2-methylbenzamide has been used in a variety of scientific research applications, including drug design, biochemistry, and physiology. This compound has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. This compound has also been used as a substrate for the enzyme cytochrome P450 3A4 (CYP3A4), which is involved in the metabolism of drugs. This compound has also been used in the study of protein-protein interactions and in the study of drug-receptor interactions.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various receptors, contributing to their biological and clinical applications .

Mode of Action

It’s known that the compound can act as a reagent in the design, synthesis, and biological evaluation of novel derivatives . These derivatives can interact with their targets, leading to various changes at the molecular level.

Biochemical Pathways

Similar compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with multiple biochemical pathways, leading to downstream effects.

Advantages and Limitations for Lab Experiments

The use of N-Allyl-5-amino-4-fluoro-2-methylbenzamide in laboratory experiments has a number of advantages. This compound is a small molecule, which makes it easy to handle and store. This compound is also relatively inexpensive, making it a cost-effective option for laboratory experiments. Additionally, this compound has a variety of biochemical and physiological effects, making it a useful tool for studying a variety of biological processes.
One limitation of using this compound in laboratory experiments is that it is not as stable as other small molecules. This compound can be degraded by light and heat, making it important to store it in a cool, dark place. Additionally, this compound is not as soluble in water as other small molecules, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for the use of N-Allyl-5-amino-4-fluoro-2-methylbenzamide in scientific research. This compound could be used to study the effects of small molecules on protein-protein interactions and drug-receptor interactions. This compound could also be used to study the effects of small molecules on the metabolism of drugs. Additionally, this compound could be used to study the effects of small molecules on inflammation and pain. Finally, this compound could be used to study the effects of small molecules on other biochemical and physiological processes.